Cas no 1421484-63-0 (N'-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1421484-63-0
• MF: C₁₅H₁₅N₃O₆
• MW: 333.296103715897
• CID: 5851758
• PubChem ID: 71804363
• Update Time: 2025-07-09

N'-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide
• F6416-7790
• 1421484-63-0
• AKOS024556601
• VU0548550-1
• N'-[3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl]-N-(1,2-oxazol-3-yl)ethanediamide
• N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-N'-(1,2-oxazol-3-yl)oxamide
• N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-(isoxazol-3-yl)oxalamide

• Inchi： 1S/C15H15N3O6/c19-10(9-1-2-11-12(7-9)23-8-22-11)3-5-16-14(20)15(21)17-13-4-6-24-18-13/h1-2,4,6-7,10,19H,3,5,8H2,(H,16,20)(H,17,18,21)
• InChI Key： AAIIJFVCGBRPCV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C(=C1)OCO2)CCNC(C(NC1C=CON=1)=O)=O

Computed Properties

• Exact Mass: 333.09608521g/mol
• Monoisotopic Mass: 333.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide

Professional Introduction to Compound with CAS No. 1421484-63-0 and Product Name: N'-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide

The compound with the CAS number 1421484-63-0 and the product name N'-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide represents a significant advancement in the field of chemical pharmaceuticals. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of key functional groups such as 2H-1,3-benzodioxol-5-yl, hydroxypropyl, and 1,2-oxazol-3-yl makes it a versatile candidate for further research and development.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds due to their diverse biological activities. The N'-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide molecule is no exception. Its unique structural framework suggests potential interactions with biological targets, making it a promising candidate for further exploration in pharmacological studies.

The 2H-1,3-benzodioxol-5-yl moiety is particularly noteworthy as it is known for its presence in various bioactive natural products and synthetic drugs. This structural feature contributes to the compound's potential ability to modulate biological pathways, thereby opening up avenues for therapeutic applications. Additionally, the hydroxypropyl group introduces a hydrophilic character to the molecule, which can enhance its solubility and bioavailability—crucial factors in drug design.

The incorporation of the 1,2-oxazol-3-yl group further enriches the structural diversity of this compound. Oxazole derivatives are well-documented for their role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory properties. The combination of these functional groups in N'-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yl)ethanediamide suggests a multifaceted pharmacological profile that warrants further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The structural complexity of N'-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N-(1,2-oxazol-3-yloxy)ethanediamide positions it as a valuable scaffold for drug discovery efforts. Researchers have been exploring its potential in various disease models, including cancer and inflammatory disorders. The compound's ability to interact with multiple biological targets makes it an attractive candidate for developing targeted therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of modern spectroscopic methods such as NMR and mass spectrometry has facilitated the detailed characterization of its molecular structure. These advancements in synthetic chemistry have enabled the production of sufficient quantities for preclinical studies.

In preclinical trials, N'-3-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 3 - hydro xy prop y l - N - ( 1 , 2 - ox az ol - 3 - yl ) eth aned ia m ide has shown promising results in modulating key biological pathways associated with various diseases. Its interaction with enzymes and receptors involved in these pathways suggests a potential therapeutic effect. Further studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.

The development of novel drug candidates is a complex process that involves extensive research and testing. The compound's unique structural features make it a promising candidate for further exploration in drug discovery pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The future prospects of N'- 3 -( 2 H - 1 , 3 - benz od ox o l - 5 - yl ) - 3 - hydro xy prop y l - N -( 1 , 2 ox az ol - 3 yl ) eth aned ia m ide are vast. Ongoing research aims to identify new applications and refine its pharmacological profile through structural modifications. The compound's potential as a lead molecule in drug development underscores the importance of continued investment in chemical pharmaceutical research.